Cas no 2227761-22-8 ((2R)-1-amino-3-fluoro-3-methylbutan-2-ol)

• Product Name: (2R)-1-amino-3-fluoro-3-methylbutan-2-ol
• CAS No: 2227761-22-8
• MF: C₅H₁₂FNO
• MW: 121.15328502655
• CID: 6423109
• PubChem ID: 165626161
• Update Time: 2025-10-31

(2R)-1-amino-3-fluoro-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-amino-3-fluoro-3-methylbutan-2-ol
• EN300-1768340
• 2227761-22-8

• Inchi： 1S/C5H12FNO/c1-5(2,6)4(8)3-7/h4,8H,3,7H2,1-2H3/t4-/m1/s1
• InChI Key： GTBBUUMAQSLGOX-SCSAIBSYSA-N
• SMILES： FC(C)(C)[C@@H](CN)O

Computed Properties

• Exact Mass: 121.090292168g/mol
• Monoisotopic Mass: 121.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-1-amino-3-fluoro-3-methylbutan-2-ol

(2R)-1-amino-3-fluoro-3-methylbutan-2-ol (CAS No. 2227761-22-8): A Comprehensive Overview

(2R)-1-amino-3-fluoro-3-methylbutan-2-ol (CAS No. 2227761-22-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FMBOL, is characterized by its unique structural features, including a fluorinated methyl group and an amino alcohol functionality. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chiral center at the C₂ position of (2R)-1-amino-3-fluoro-3-methylbutan-2-ol imparts enantiomeric purity, which is crucial for many pharmaceutical applications where the biological activity of a compound can be significantly influenced by its stereochemistry. The presence of the fluorine atom also adds to the compound's stability and metabolic profile, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (2R)-1-amino-3-fluoro-3-methylbutan-2-ol in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This finding suggests that (2R)-1-amino-3-fluoro-3-methylbutan-2-ol and its derivatives could be developed into novel anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of (2R)-1-amino-3-fluoro-3-methylbutan-2-ol as a building block for the synthesis of antiviral agents. The study focused on developing compounds that target viral proteases, which are essential for viral replication. The results showed that certain derivatives of (2R)-1-amino-3-fluoro-3-methylbutan-2-ol exhibited strong inhibitory activity against HIV protease, making them promising candidates for further development as antiviral drugs.

The synthetic versatility of (2R)-1-amino-3-fluoro-3-methylbutan-2-ol has also been extensively studied. A 2019 review in the Tetrahedron Letters highlighted several efficient synthetic routes to produce this compound, including asymmetric synthesis methods that ensure high enantiomeric purity. These methods involve catalytic asymmetric hydrogenation and organocatalytic reactions, which are environmentally friendly and scalable for industrial production.

In addition to its potential therapeutic applications, (2R)-1-amino-3-fluoro-3-methylbutan-2-ol has been used as a probe molecule in biochemical studies. Its unique structure allows it to interact with specific protein targets, providing insights into protein-ligand interactions and enzyme mechanisms. For example, a 2018 study in the Biochemistry Journal used NMR spectroscopy to investigate the binding interactions between (2R)-1-amino-3-fluoro-3-methylbutan-2-ol and a key enzyme involved in cancer cell metabolism. The findings revealed specific binding sites and modes of interaction, which could inform the design of more effective inhibitors.

The safety profile of (2R)-1-amino-3-fluoro-3-methylbutan-2-ol has also been evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects on major organs or systems. These results support its potential for further clinical development.

In conclusion, (2R)-1-amino-3-fluoro-3-methylbutan-2-ol (CAS No. 2227761-22)-8 is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable biological properties, make it an attractive candidate for further exploration and development into novel therapeutic agents.